Potassium furan-2-carboxylate

• Molecular Formula: C5H3KO3
• Molecular Weight: 150.17 g/mol
• IUPAC Name: potassium;furan-2-carboxylate
• InChI: InChI=1S/C5H4O3.K/c6-5(7)4-2-1-3-8-4;/h1-3H,(H,6,7);/q;+1/p-1
• InChI Key: LWYJTCLDMYROHH-UHFFFAOYSA-M
• Canonical SMILES: C1=COC(=C1)C(=O)[O-].[K+]

Description

Potassium furan-2-carboxylate is a useful research compound. Its molecular formula is C5H3KO3 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using methyl 2-furoate (2.52 g, 20 mmol), potassium trimethylsilanolate (2.56 g, 20 mmol), dry tetrahydrofuran (50 mL), and a 5 h reaction time. Potassium 2-furoate (2.72 g, 90% yield) was isolated as a light brown solid: 1H NMR (D2O, DSS) δ 6.55 (m, Ar--H, 1H), 7.0 (m, Ar--H, 1H) and 7.6 ppm (m, Ar--H, 1H). Anal. Calcd. for C5H3KO3 : C, 39.99; H, 2.01; K, 26.04. Found: C, 37.22, 37.41, 40.26; H, 2.33, 2.19, 2.34; K, 26.22.